Cas no 93981-42-1 ((2-ethylhexanoato-O)(isodecanoato-O)iron)

• Product Name: (2-ethylhexanoato-O)(isodecanoato-O)iron
• CAS No: 93981-42-1
• MF: C₁₈H₃₆FeO₄
• MW: 372.321047782898
• CID: 1982649
• PubChem ID: 56841403
• Update Time: 2025-04-21

(2-ethylhexanoato-O)(isodecanoato-O)iron Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexanoato-O)(isodecanoato-O)iron
• 2-ethylhexanoic acid,iron,8-methylnonanoic acid
• EINECS 301-127-7
• 93981-42-1

• Inchi： 1S/C10H20O2.C8H16O2.Fe/c1-9(2)7-5-3-4-6-8-10(11)12;1-3-5-6-7(4-2)8(9)10;/h9H,3-8H2,1-2H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);
• InChI Key： ZTTSWPFGVSAYJJ-UHFFFAOYSA-N
• SMILES： [Fe].OC(C(CC)CCCC)=O.OC(CCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 372.196295Da
• Monoisotopic Mass: 372.196295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų